Ethyl 2,3-dioxopiperidine-4-carboxylate

Specification

• CAS No.: 30727-21-0
• Molecular Formula: C8H11NO4
• Molecular Weight: 185.18 g/mol
• IUPAC Name: ethyl 2,3-dioxopiperidine-4-carboxylate
• Standard InChI: InChI=1S/C8H11NO4/c1-2-13-8(12)5-3-4-9-7(11)6(5)10/h5H,2-4H2,1H3,(H,9,11)
• Standard InChI Key: UYMPBTFWKORAQR-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1CCNC(=O)C1=O
• Canonical SMILES: CCOC(=O)C1CCNC(=O)C1=O

Introduction

Ethyl 2,3-dioxopiperidine-4-carboxylate is a chemical compound with the molecular formula C8H11NO4. It is a derivative of piperidine, a six-membered ring structure containing nitrogen, and is characterized by the presence of two carbonyl groups and an ethyl ester group attached to the piperidine ring. This compound is of interest in organic chemistry due to its potential applications in pharmaceutical synthesis and other chemical reactions.

Structural Information

The structural information for ethyl 2,3-dioxopiperidine-4-carboxylate includes its molecular formula, SMILES notation, InChI, and InChIKey. These identifiers are crucial for accurately describing and identifying the compound in chemical databases and literature.

• Molecular Formula: C8H11NO4

• SMILES: CCOC(=O)C1CCNC(=O)C1=O

• InChI: InChI=1S/C8H11NO4/c1-2-13-8(12)5-3-4-9-7(11)6(5)10/h5H,2-4H2,1H3,(H,9,11)

• InChIKey: UYMPBTFWKORAQR-UHFFFAOYSA-N

Synthesis and Applications

While specific synthesis methods for ethyl 2,3-dioxopiperidine-4-carboxylate are not extensively documented, compounds with similar structures are often synthesized through reactions involving piperidine derivatives. These compounds can serve as intermediates in the synthesis of more complex molecules, potentially useful in pharmaceutical chemistry.

Chemical Data

The following table summarizes some key chemical data for ethyl 2,3-dioxopiperidine-4-carboxylate:

Property	Value
Molecular Formula	C8H11NO4
Molecular Weight	185.18 g/mol
CAS Number	30727-21-0
SMILES	CCOC(=O)C1CCNC(=O)C1=O
InChIKey	UYMPBTFWKORAQR-UHFFFAOYSA-N

Availability and Uses

Ethyl 2,3-dioxopiperidine-4-carboxylate is available from chemical suppliers for use in research and pharmaceutical testing. It is marketed as a high-quality reference standard, indicating its utility in precise chemical analyses and synthesis.